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Compound of Interest

Compound Name: DC661

Cat. No.: B606986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary cytotoxic studies of

DC661, a potent anti-cancer agent. The information presented herein is intended for

researchers, scientists, and professionals involved in drug development and oncology

research. This document summarizes key quantitative data, details experimental

methodologies, and visualizes the compound's mechanism of action through signaling pathway

diagrams.

Introduction to DC661
DC661 is a novel dimeric chloroquine derivative that has demonstrated significant cytotoxic

effects across a range of cancer cell lines. It functions as a potent inhibitor of palmitoyl-protein

thioesterase 1 (PPT1), a lysosomal enzyme.[1][2] This inhibition leads to lysosomal

dysfunction, blockade of autophagy, and subsequent induction of cancer cell death.[1][3]

Compared to its monomeric counterpart, hydroxychloroquine (HCQ), DC661 exhibits

substantially greater potency in deacidifying lysosomes and inhibiting autophagic flux.[1][3]

Quantitative Cytotoxicity Data
The cytotoxic activity of DC661 has been evaluated in various cancer cell lines. The following

tables summarize the key quantitative findings from these preliminary studies.

Table 1: In Vitro Cytotoxicity of DC661 in Various Cancer Cell Lines
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Cell Line Cancer Type Assay Key Findings Reference

A375P Melanoma MTT Assay

All cells die at

concentrations

above 10 µmol/L.

[3]

[3]

Multiple Colon, Pancreas MTT Assay

IC50 is 100-fold

lower than that of

Hydroxychloroqui

ne (HCQ).[1][3]

[1][3]

Hep 3B
Hepatocellular

Carcinoma
CCK-8 Assay IC50 of 0.6 µM. [4]

Hep 1-6
Hepatocellular

Carcinoma
CCK-8 Assay IC50 of 0.5 µM. [4]

Table 2: Effects of DC661 on Autophagy and Apoptosis Markers

Cell Line
Concentration(
s)

Duration Effect Reference

Melanoma Cells 0.1 - 10 µmol/L Not Specified

Pronounced

accumulation of

autophagic

vesicle marker

LC3B-II.[3]

[3]

A375P
0.1, 0.3, 1, 3, 10

µM
6 hours

Dose-dependent

accumulation of

LC3B-II.[3]

[3]

Hep 3B, Hep 1-6 3 µM 6 hours

Increased

Bax/Bcl-2 ratio,

indicating

promotion of

apoptosis.[4]

[4]
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Mechanism of Action: Signaling Pathways
DC661 exerts its cytotoxic effects primarily through the inhibition of PPT1, leading to a cascade

of events culminating in apoptotic cell death. The key signaling pathways are detailed below.

Inhibition of PPT1 and Lysosomal Dysfunction
DC661 directly targets and inhibits the lysosomal enzyme PPT1.[1] This inhibition disrupts

lysosomal homeostasis, leading to lysosomal deacidification and lysosomal membrane

permeabilization (LMP).[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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